Cas no 98-32-8 (2-Aminophenol-4-sulfonamide)

2-Aminophenol-4-sulfonamide is a versatile organic compound featuring a sulfonamide group and an aminophenol moiety. It exhibits notable solubility in organic solvents, making it suitable for various chemical reactions. Its unique structural features enable it to participate in nucleophilic aromatic substitution, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.
2-Aminophenol-4-sulfonamide structure
2-Aminophenol-4-sulfonamide structure
Product Name:2-Aminophenol-4-sulfonamide
CAS No:98-32-8
MF:C6H8N2O3S
MW:188.204319953918
MDL:MFCD00035782
CID:34947
PubChem ID:87562524
Update Time:2025-10-16

2-Aminophenol-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-hydroxybenzenesulfonamide
    • 2-Aminophenol-4-sulfonamide
    • 2-Aminophenol-4-sulfamide
    • 3-Amino-4-hydroxybenzenesulphonamide
    • 4-HYDROXYMETANILAMIDE
    • 2-AMINO-4-SULFAMOYLPHENOL
    • 3-AMINO-4-HYDROXY-BENZENESULFONAMIDE
    • 2-Amino-hydroxybenzene-4-sulphonamide
    • 2Amino Phenol 4Sulphonamide
    • OAP SULFONAMIDE
    • Metanilamide, 4-hydroxy-
    • Benzenesulfonamide, 3-amino-4-hydroxy-
    • Metanilamide, 4-hydroxy- (8CI)
    • Aminophenol sulfamide
    • 2-Amino Phenol-4-Sulphonamide
    • o-Aminophenol-p-sulfonamide
    • 3-amino-4-hydroxybenzene-1-sulfonamide
    • AVQFHKYAVVQYQO-UHFFFAOYSA-N
    • S18Z30538J
    • KSC486Q8B
    • AS-11973
    • 2-AMINO-1-HYDROXY-4-BENZENESULFONAMIDE
    • NSC-4976
    • NSC4976
    • EC 202-657-0
    • CHEMBL4289589
    • MFCD00035782
    • D70671
    • QB6
    • BDBM50465666
    • AKOS000592976
    • 98-32-8
    • 3-AMINO-4-HYDROXYPHENYLSULFONAMIDE
    • InChI=1/C6H8N2O3S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3,9H,7H2,(H2,8,10,11)
    • AE-641/01943051
    • BB 0256359
    • W-100085
    • 1-PHENOL-4-SULFONAMIDE, 2-AMINO-
    • EU-0066943
    • NSC 4976
    • EINECS 202-657-0
    • NS00006571
    • EN300-01211
    • Q27288439
    • A845842
    • 4-amino-N-(2-methoxy-6-oxo-1H-pyrimidin-5-yl)benzenesulfonamide
    • FT-0611260
    • DTXSID0059166
    • A1031
    • SCHEMBL3317877
    • AC-11812
    • UNII-S18Z30538J
    • AVQFHKYAVVQYQO-UHFFFAOYSA-
    • 3-azanyl-4-oxidanyl-benzenesulfonamide
    • AM20060878
    • DTXCID3049049
    • BBL016371
    • ALBB-014716
    • 4-hydroxy-3-aminobenzenesulfonamide
    • STL122233
    • 202-657-0
    • MDL： MFCD00035782
    • Inchi： 1S/C6H8N2O3S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3,9H,7H2,(H2,8,10,11)
    • InChI Key： AVQFHKYAVVQYQO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=C(C=1)N)O)(N)(=O)=O
    • BRN： 514764

Computed Properties

  • Exact Mass: 188.02600
  • Monoisotopic Mass: 188.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.3
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Gray white or light brown feathery crystals.
  • Density: 1.58
  • Melting Point: 199-201 ºC
  • Boiling Point: 454.5°C at 760 mmHg
  • Flash Point: 228.7 oC
  • PSA: 114.79000
  • LogP: 1.98410
  • Solubility: Slightly soluble in water, easily soluble in acid and alkali.

2-Aminophenol-4-sulfonamide Security Information

2-Aminophenol-4-sulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Aminophenol-4-sulfonamide Pricemore >>

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2-Aminophenol-4-sulfonamide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98-32-8)2-氨基苯酚-4-磺酰胺
Order Number:LE7685371
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98-32-8)3-Amino-4-hydroxybenzenesulphonamide
Order Number:sfd10523
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98-32-8)2-氨基苯酚-4-磺酰胺
LE7685371
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:98-32-8)3-Amino-4-hydroxybenzenesulphonamide
sfd10523
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email